Cas no 1483666-26-7 ((1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1483666-26-7
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 5151130
• PubChem ID: 65845976
• Update Time: 2025-10-28

(1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonyl chloride, 1,3-diethyl-
• (1,3-Diethyl-1h-pyrazol-5-yl)methanesulfonyl chloride
• (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• Inchi： 1S/C8H13ClN2O2S/c1-3-7-5-8(6-14(9,12)13)11(4-2)10-7/h5H,3-4,6H2,1-2H3
• InChI Key： KXRVFBXYPRKNCM-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(Cl)(=O)=O)=CC(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Introduction to (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1483666-26-7)

(1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1483666-26-7) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates and reagents in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride is characterized by a pyrazole ring substituted with two ethyl groups at the 1 and 3 positions, and a methanesulfonyl chloride group attached to the 5-position of the pyrazole ring. This unique structural arrangement imparts specific chemical properties that make it a valuable reagent in synthetic chemistry.

In recent years, (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride has been extensively studied for its potential applications in the development of novel drugs and therapeutic agents. One of the key areas of research has been its use as a building block in the synthesis of pyrazole-based compounds, which have shown promising biological activities such as anti-inflammatory, antitumor, and antimicrobial properties.

A notable study published in the *Journal of Medicinal Chemistry* highlighted the use of (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride in the synthesis of a series of pyrazole derivatives with potent anti-inflammatory activity. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area where (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride has shown promise is in cancer research. A study published in *Cancer Research* demonstrated that certain pyrazole derivatives synthesized using this compound exhibited significant antitumor activity against various cancer cell lines. The researchers attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell proliferation.

The versatility of (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a ligand in metal complexes. A study published in *Inorganic Chemistry* reported the synthesis and characterization of several metal complexes containing this compound as a ligand. These complexes showed enhanced catalytic activity in various organic transformations, making them useful catalysts in industrial processes.

From a safety and handling perspective, (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride should be handled with care due to its reactivity and potential hazards associated with sulfonyl chlorides. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, (1,3-diethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS No. 1483666-26-7) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features and reactivity make it an essential reagent for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in the scientific community.